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Compound of Interest

Compound Name: R-18893

Cat. No.: B1678701

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the Potent Androgenic Steroid R-18893.

R-18893, also known as Metribolone or Methyltrienolone, is a potent synthetic anabolic-
androgenic steroid requiring stringent handling and disposal protocols to ensure personnel
safety and environmental protection. Due to its high potency and biological activity, all waste
streams contaminated with this compound must be treated as hazardous pharmaceutical
waste. Adherence to the following procedures is critical for regulatory compliance and
laboratory safety.

Personal Protective Equipment (PPE) and Waste
Containment

Proper selection and use of PPE and designated waste containers are the first line of defense
against exposure and environmental contamination. All personnel handling R-18893, including
during disposal, must use the specified PPE. Waste must be segregated into appropriate,
clearly labeled containers.
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Item Category Specification Color Code Purpose
To prevent skin
contact with the potent
Double
compound. The outer
Gloves chemotherapy-rated N/A
o glove should be
nitrile gloves i i
removed immediately
after handling.
Disposable, .
) ) To protect clothing
impermeable, solid- ]
Gown ) N/A and skin from
front gown with closed o
contamination.
back and cuffs
Safety glasses with
] ) To prevent eye
) side shields or
Eye Protection ) N/A exposure to dust or
chemical splash
splashes.
goggles
Recommended when
) ) NIOSH-approved N95 handling the powder
Respiratory Protection ) ) N/A
or higher respirator form to prevent
inhalation.
For unused or expired
Leak-proof,
) ] R-18893 powder,
) compatible container
Bulk Chemical Waste _ Black concentrated stock
with a secure screw- )
. solutions, and grossly
top lid ) )
contaminated items.
For items with minimal
residual
Trace Contaminated Sturdy, leak-proof Vell contamination, such
ellow
Waste container or bag as used PPE, empty
vials, and absorbent
pads.
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) For needles, syringes,
Puncture-resistant,
) ] and other sharps
Contaminated Sharps leak-proof container Red ) )
contaminated with R-

18893.

with a secure lid

Step-by-Step Disposal Protocol

The disposal of R-18893 and associated waste must be conducted in a designated area,
preferably within a chemical fume hood, to minimize exposure risk.

1. Waste Segregation and Collection:
e Bulk R-18893 Waste:

o Carefully transfer any unused or expired R-18893 powder and concentrated solutions into
a designated "black" hazardous chemical waste container.

o Items heavily contaminated, such as a beaker with visible residue, should also be placed
in this container.

e Trace Contaminated Materials:

o Place all used PPE (gloves, gown), empty vials, and minimally contaminated lab supplies
(e.q., pipette tips, absorbent pads) into a designated "yellow" trace chemotherapy waste
container.[1]

o Contaminated Sharps:

o Dispose of all needles, syringes, and other sharps that have been in contact with R-18893
into a designated "red" sharps container.[1] Needles should not be recapped.

2. Decontamination of Labware:
o For reusable labware (e.g., glassware), a triple-rinse procedure is recommended.

e The first rinse should be with a solvent in which R-18893 is soluble (e.g., ethanol). This
rinsate must be collected and disposed of as hazardous chemical waste.
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e Subsequent rinses can be with detergent and water.
3. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the chemical name
("R-18893" or "Metribolone"), and the primary hazard (e.g., "Toxic," "Potent Compound").

» Store sealed waste containers in a designated, secure satellite accumulation area away from
incompatible materials until they are collected by the institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste contractor.

4. Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Never dispose of R-18893 or its contaminated waste down the drain or in the regular trash.

[1]

 All disposal must be carried out in accordance with local, state, and federal regulations, such
as those established by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[1]

Experimental Protocols: Chemical Inactivation (for
specialized applications)

While not a standard laboratory disposal procedure, chemical degradation can be employed to
inactivate potent hormonal compounds under controlled conditions, typically in a dedicated
waste treatment facility. These methods require specialized equipment and expertise.

One potential method for the degradation of steroids is UV-oxidation. This process involves the
use of ultraviolet light, often in combination with an oxidizing agent like hydrogen peroxide, to
break down the chemical structure of the compound. The effectiveness of this method is
dependent on factors such as the concentration of the compound, the intensity of the UV light,
and the reaction time.
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Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow of the decision-making and procedural steps
for the proper disposal of R-18893.

R-18893 Waste Segregation Workflow

Waste Generation
(R-18893 Contaminated Material)

Is the item a sharp?

Is it bulk powder or

grossly contaminated? Contaminated Sharps Waste

No

Bulk Chemical Waste
(Unused powder, concentrated solutions)

Trace Contaminated Waste
(PPE, empty vials, etc.)

[Collect in Yellow ContaineD [Collect in Black Containe)

[Collect in Red Sharps Containe)

Click to download full resolution via product page

Caption: Decision tree for segregating R-18893 contaminated waste.
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R-18893 Disposal Procedure

Start: Handling R-18893 Waste

1. Wear Appropriate PPE
(Double gloves, gown, eye protection)
2. Segregate Waste
(Bulk, Trace, Sharps)

:

3. Decontaminate Reusable Labware
(Triple rinse, collect first rinsate)

:

G. Label and Store Waste Containers Securela

5. Contact EHS for Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Metribolone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678701#r-18893-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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